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This document provides a comprehensive overview of the stable and long-lived isotopes of the
rare earth element Samarium (Sm). It details their natural abundances, the experimental
protocols for their determination, and their significant applications in science and medicine.

Introduction to Samarium Isotopes

Samarium (atomic number 62) is a lanthanide series element characterized by a unique
isotopic composition. Naturally occurring Samarium is a mix of several isotopes.[1] While some
of these are strictly stable, others are radioisotopes with extremely long half-lives, rendering
them effectively stable over geological timescales.[2][3] This isotopic diversity, particularly the
decay of radioactive isotopes and the neutron absorption cross-section of others, underpins
their utility in fields ranging from geochronology to nuclear medicine and reactor technology.[4]

[5]16]

Isotopic Composition of Natural Samarium

The isotopic composition of naturally occurring Samarium has been precisely determined. The
element consists of five stable isotopes and two primordial, long-lived radioisotopes.[3][4][7]
The most abundant isotope is >2Sm, constituting 26.75% of natural Samarium.[2][3]

The accepted standard atomic weight and isotopic compositions are presented below.
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Table 1: Isotopic Data for Naturally Occurring Samarium

Relative Natural ]
. Nuclear Spin
Isotope Atomic Mass Abundance 0 Notes
(Da) (Atom %)
144Sm 143.9120065(21) 3.07(7) % 0+ Stable
Radioactive (t¥2
147Sm 146.9149044(19) 14.99(18) % 7/2- =1.066 x 101*
years)[3][4]
Radioactive (t%2
1485m 147.9148292(19) 11.24(10) % 0+ =7 x 10%° years)
[2]
Stable (Strong
1495 148.9171921(18) 13.82(7) % 7/2- neutron
absorber)[4][8]
1509m 149.9172829(18) 7.38(1) % 0+ Stable
Stable (Most
1525m 151.9197397(18)  26.75(16) % 0+
abundant)[2][3]
1545m 153.9222169(20)  22.75(29) % 0+ Stable

Data sourced from the NIST Physical Measurement Laboratory.[9]

Experimental Protocols for Isotopic Analysis

The precise determination of Samarium's isotopic composition is predominantly accomplished

through mass spectrometry.[5] Techniques such as Thermal lonization Mass Spectrometry
(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) are
standard.[10][11] For applications requiring the highest precision, such as geochronology,

Isotope Dilution Thermal lonization Mass Spectrometry (ID-TIMS) is often the method of

choice.[12]

Sample Preparation and Chemical Separation
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Prior to mass spectrometric analysis, Samarium must be chemically separated and purified
from the sample matrix to avoid isobaric interferences (interferences from isotopes of other
elements with the same mass).[13] This is particularly crucial for separating Samarium from
Neodymium (Nd) and Gadolinium (Gd).[11][13]

A typical workflow involves:

o Sample Dissolution: Geological or other sample materials are dissolved, commonly using
strong acids.

e Initial lon Exchange: An initial separation using anion exchange resin can be employed to
remove major matrix elements like iron.[10]

o Rare Earth Element (REE) Isolation: Liquid-liquid extraction resins are used to isolate the
group of REEs from other elements.[10]

o Sm-Nd Separation: A final, crucial step involves the fine separation of Samarium from
Neodymium using specialized chromatography, which is critical for Sm-Nd dating.[10]

Sample Preparation Isotopic Analysis
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Figure 1: General workflow for the chemical separation and mass spectrometric analysis of
Samarium isotopes.

Mass Spectrometry Techniques

o Thermal lonization Mass Spectrometry (TIMS): In TIMS, the purified Samarium sample is
loaded onto a metal filament (e.g., Tantalum).[12] The filament is heated under vacuum,
causing the sample to ionize. The resulting ions are accelerated into a magnetic field that
separates them based on their mass-to-charge ratio, allowing for precise measurement of
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the different isotopes.[11] For certain nuclear applications, a "total evaporation" method is
used to minimize isotopic fractionation during analysis.[10][13]

e Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique uses a high-
temperature argon plasma to ionize the sample.[12] It is highly sensitive and can analyze
samples in a liquid state. When coupled with a multi-collector system (MC-ICP-MS), it allows
for simultaneous measurement of different isotope beams, yielding high-precision ratio data.
[10] Using a cryogenic desolvation unit can reduce oxide formation, which is a potential
source of interference.[12]

« |sotope Dilution (IDMS): For accurate concentration determination, IDMS is used.[5] This
involves adding a known amount of an enriched isotopic "spike" (a solution with a well-
characterized, artificial isotopic composition) to the sample.[12] By measuring the altered
isotopic ratios of the mixture, the original concentration of the element in the sample can be
calculated with very high precision.[5][12]

Key Applications of Samarium Isotopes

The unique nuclear properties of Samarium's isotopes lend them to several high-technology
and research applications.

Samarium-Neodymium (Sm-Nd) Geochronology

The most significant application of Samarium isotopes is in Sm-Nd dating, a radiometric
method used to determine the age of rocks and meteorites.[5] This technique relies on the slow
alpha decay of 14’Sm to 143Nd, which has a half-life of 106 billion years.[5] By measuring the
ratio of the parent isotope (14’Sm) to the daughter isotope (*43Nd) and a stable reference
isotope (*44Nd) in a set of minerals or rocks, scientists can construct an isochron plot. The
slope of this isochron is proportional to the age of the sample.[5]
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Figure 2: Conceptual relationship in the Samarium-Neodymium (Sm-Nd) dating system.

Nuclear Technology

The isotope #°Sm has a very high neutron absorption cross-section, making it a potent neutron
poison.[4] It is used in the control rods of nuclear reactors to absorb excess neutrons and help
control the rate of fission.[6][14] The buildup of 14°Sm as a fission product during reactor
operation is also a critical factor that must be managed in reactor design and safety.[4]

Medical Applications

The radioactive isotope 1>3Sm, which is produced artificially from 152Sm, has applications in
nuclear medicine.[1][8] It is used as a radiotherapeutic agent for the palliation of pain from bone
metastases.[1][15] The compound 133Sm-lexidronam, for example, targets areas of high bone
turnover, delivering targeted radiation to cancer sites in the bone.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b085415?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Samarium
https://chemistrycool.com/element/samarium
https://hpschapters.org/northcarolina/NSDS/samarium.pdf
https://en.wikipedia.org/wiki/Samarium
https://www.chemlin.org/chemical-elements/samarium-isotopes.php
https://winter.group.shef.ac.uk/webelements/samarium/isotopes.html
https://www.chemlin.org/chemical-elements/samarium-isotopes.php
https://magworks.us/uses-of-samarium/
https://www.chemlin.org/chemical-elements/samarium-isotopes.php
https://www.benchchem.com/product/b085415?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Samarium Isotopes - List and Properties [chemlin.org]
. Isotopes_of_samarium [chemeurope.com]
. Isotopes of samarium - Wikipedia [en.wikipedia.org]

. Samarium - Wikipedia [en.wikipedia.org]

1
2
3
4
e 5. Samarium-neodymium dating | Research Starters | EBSCO Research [ebsco.com]
6. chemistrycool.com [chemistrycool.com]

7. Isotopes of samarium [dI1.en-us.nina.az]

8. WebElements Periodic Table » Samarium » isotope data [winter.group.shef.ac.uk]
9. Atomic Weights and Isotopic Compositions for Samarium [physics.nist.gov]

e 10. High-precision Sm isotope analysis by thermal ionisation mass spectrometry for large
meteorite samples (>1 g) - Journal of Analytical Atomic Spectrometry (RSC Publishing)
DOI:10.1039/D4JA00301B [pubs.rsc.org]

e 11. pubs.acs.org [pubs.acs.org]

e 12. Direct determination of the samarium: neodymium ratio in geological materials by
inductively coupled plasma quadrupole mass spectrometry with cryogenic desolvation.
Comparison with isotope dilution thermal ionization mass spectrometry - Journal of Analytical
Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

e 13. youtube.com [youtube.com]
e 14. hpschapters.org [hpschapters.org]
e 15. Samarium Uses in Magnets: Applications in Industries & Technology [magworks.us]

« To cite this document: BenchChem. [A Technical Guide to the Stable Isotopes of Samarium].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085415#what-are-the-stable-isotopes-of-samarium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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